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Compound of Interest

Compound Name: (3-Iodopropyl)trimethoxysilane

Cat. No.: B081993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3-Iodopropyl)trimethoxysilane is a versatile organosilane compound that serves as a crucial

coupling agent and surface modifier in a wide array of scientific and industrial applications.[1]

Its unique bifunctional structure, featuring a reactive iodopropyl group and a hydrolyzable

trimethoxysilyl group, enables the covalent linkage of organic and inorganic materials.[1][2]

This technical guide provides an in-depth overview of the physicochemical properties, reaction

mechanisms, and key applications of (3-Iodopropyl)trimethoxysilane, with a focus on

methodologies relevant to researchers in materials science and drug development.

Physicochemical and Safety Data
A thorough understanding of the physical, chemical, and safety properties of (3-
Iodopropyl)trimethoxysilane is paramount for its effective and safe utilization in a laboratory

setting. The following tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of (3-Iodopropyl)trimethoxysilane
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Property Value Reference

CAS Number 14867-28-8 [3][4][5][6]

Molecular Formula C₆H₁₅IO₃Si [3][4][5]

Molecular Weight 290.17 g/mol [3][4][6]

Appearance
Colorless to pale reddish-

yellow clear liquid
[1][5]

Density 1.482 g/mL at 20 °C [3][6][7]

Boiling Point 80 °C at 0.3 kPa [5]

Refractive Index (n20/D) 1.473 [3][6][7]

Flash Point 78 °C (172.4 °F) - closed cup [3][5][6]

InChI
1S/C6H15IO3Si/c1-8-11(9-

2,10-3)6-4-5-7/h4-6H2,1-3H3
[3][6]

SMILES CO--INVALID-LINK--(OC)OC [3][6]

Table 2: Safety and Hazard Information
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Hazard Information Details Reference

GHS Pictogram GHS07 (Exclamation Mark) [7]

Signal Word Warning [3][5][6]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[3][4][6]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[3][6]

Personal Protective Equipment
Dust mask type N95 (US),

Eyeshields, Gloves
[3]

Storage Class 10 - Combustible liquids [3][6]

Core Applications and Reaction Mechanisms
The primary utility of (3-Iodopropyl)trimethoxysilane lies in its function as a silane coupling

agent. These agents act as molecular bridges at the interface between dissimilar materials,

enhancing adhesion and compatibility. The trimethoxysilyl end of the molecule facilitates

bonding to inorganic substrates, while the iodopropyl group provides a reactive site for

subsequent chemical modifications.

Surface Modification of Substrates
(3-Iodopropyl)trimethoxysilane is extensively used for the surface modification of materials

rich in hydroxyl groups, such as silica, glass, and various metal oxides.[1] The process involves

the hydrolysis of the methoxy groups to form reactive silanols, which then condense with the

hydroxyl groups on the substrate surface to form stable siloxane bonds (Si-O-Si).

Nanoparticle Functionalization
In the realm of nanotechnology, this silane is employed to functionalize nanoparticles, thereby

altering their surface properties to improve dispersion in polymer matrices, enable the
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attachment of biomolecules, or introduce specific functionalities. The iodopropyl group serves

as a versatile handle for further chemical reactions.

Synthesis of Organic-Inorganic Hybrid Materials
(3-Iodopropyl)trimethoxysilane is a key building block in the synthesis of organic-inorganic

hybrid materials. These materials combine the properties of both organic polymers (e.g.,

flexibility, processability) and inorganic components (e.g., thermal stability, mechanical

strength) at the molecular level.

Reaction Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key reaction

mechanisms and a general experimental workflow for surface modification.

Hydrolysis and Condensation of (3-
Iodopropyl)trimethoxysilane
The fundamental reaction mechanism for the surface functionalization with (3-
Iodopropyl)trimethoxysilane involves a two-step process: hydrolysis and condensation.
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Step 1: Hydrolysis

Step 2: Condensation

(3-Iodopropyl)trimethoxysilane
I-(CH₂)₃-Si(OCH₃)₃

Hydrolyzed Silane (Silanetriol)
I-(CH₂)₃-Si(OH)₃

+ 3 H₂O

Hydrolyzed Silane
I-(CH₂)₃-Si(OH)₃

Water
(H₂O)

Methanol
(CH₃OH)

- 3 CH₃OH

Functionalized Substrate
Substrate-O-Si-(CH₂)₃-I

+ Substrate-OH

Substrate with Hydroxyl Groups
Substrate-OH

Water
(H₂O)

- H₂O
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Start: Substrate Preparation

1. Substrate Cleaning & Activation
(e.g., Piranha solution, Plasma treatment)

2. Silanization
Immerse substrate in (3-Iodopropyl)trimethoxysilane solution

3. Rinsing
Remove excess silane with solvent (e.g., Toluene, Ethanol)

4. Curing
Thermal treatment to promote covalent bonding

5. Surface Characterization
(e.g., FTIR, XPS, Contact Angle)

End: Functionalized Substrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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